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The short-lived 53Mn-53Cr isotopic system, with a half-life of 3.7 million years for 53Mn,

provides a high-resolution chronometer for dating early solar system events, particularly the

processes of planetary differentiation that occurred within the first few tens of millions of years

of solar system formation.[1][2][3][4] This guide delves into the core principles of the 53Mn-

53Cr chronometer, outlines the detailed experimental protocols for its application, and presents

key data for various planetary materials.

Principles of the 53Mn-53Cr Chronometer
The 53Mn-53Cr chronometer is based on the radioactive decay of Manganese-53 (53Mn) to

Chromium-53 (53Cr) via electron capture.[2][3] In the early solar system, 53Mn was a freshly

synthesized radionuclide, likely produced in a supernova shortly before the formation of our

solar system.[1][2][3] This "extinct" radionuclide was incorporated into solid materials forming in

the protoplanetary disk.

The key to this chronometer lies in the chemical fractionation of manganese (Mn) and

chromium (Cr) during planetary differentiation. Mn is a moderately volatile element, while Cr is

more refractory. During processes like core formation and magmatic differentiation, Mn and Cr

can be separated from each other, leading to variations in the Mn/Cr ratio in different planetary

reservoirs (e.g., core vs. mantle, different mineral phases).
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A planetary body or a rock that forms with a certain initial 53Mn/55Mn ratio will have a

homogeneous initial 53Cr/52Cr ratio. As 53Mn decays, the 53Cr abundance increases. The

amount of this increase in a given sample is directly proportional to its Mn/Cr ratio. By

measuring the present-day 53Cr/52Cr and 55Mn/52Cr ratios in multiple samples from the same

body (or different minerals from the same rock) that have a range of Mn/Cr ratios, we can

construct an isochron. The slope of this isochron reveals the initial 53Mn/55Mn ratio at the time

the system became closed to Mn and Cr exchange, thus providing a precise age for that event.

The results are often expressed in terms of ε53Cr, which represents the deviation of the

53Cr/52Cr ratio of a sample from a standard value in parts per 10,000.

Quantitative Data Summary
The following table summarizes the initial 53Mn/55Mn ratios and corresponding ε53Cr values

for various meteorite groups and planetary materials, providing a comparative overview of the

timing of differentiation events in the early solar system.
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Meteorite/Material
Type

Initial 53Mn/55Mn
Ratio (x 10^-6)

Initial ε53Cr Key Inferences

Carbonaceous

Chondrites

Allende (Chondrules) ~7.5 ~0

Formation of some of

the oldest solids in the

solar system.

Angrites

D'Orbigny 3.24 ± 0.39 -0.11 ± 0.05

Early crust formation

on a differentiated

parent body.

Sahara 99555 3.24 ± 0.39 -0.11 ± 0.05
Similar early crustal

evolution to D'Orbigny.

Howardites, Eucrites,

Diogenites (HEDs)

Eucrites (various) 4.7 ± 0.5 ~0.25

Magmatic

differentiation on the

asteroid Vesta.

Martian Meteorites

(SNCs)

Nakhlites 6.8 ± 0.7 ~0.25
Timing of Martian

volcanic activity.

Chassignites 6.8 ± 0.7 ~0.25

Formation of cumulate

rocks in the Martian

mantle.

Experimental Protocols
The precise and accurate determination of Cr isotopic compositions and Mn/Cr ratios is critical

for the 53Mn-53Cr chronometer. The following is a detailed methodology for the analysis of
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meteoritic samples using Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-

ICP-MS).

Sample Preparation and Digestion
Sample Selection: Carefully select a representative, unweathered sample of the meteorite.

Crushing and Powdering: Crush the sample to a fine powder in a clean environment to

ensure homogeneity. An agate mortar and pestle are typically used to avoid contamination.

Digestion: Accurately weigh a portion of the sample powder (typically 50-100 mg) into a

clean Teflon beaker. The sample is then digested using a mixture of concentrated

hydrofluoric acid (HF) and nitric acid (HNO3). This process is usually carried out on a hot

plate at a controlled temperature for several days to ensure complete dissolution of all

silicate and oxide phases. The solution is then evaporated to dryness. This step is often

repeated to ensure complete sample digestion. The final residue is then dissolved in a

known volume of dilute HNO3 or HCl.

Chemical Separation of Manganese and Chromium
To eliminate isobaric interferences (elements with the same mass as the isotopes of interest)

and matrix effects during mass spectrometric analysis, Mn and Cr must be chemically

separated from the sample matrix. This is typically achieved using a multi-step ion-exchange

chromatography procedure.

Column Chemistry: A multi-column chromatographic separation is employed.

Step 1: Removal of Major Elements: The dissolved sample solution is loaded onto a cation

exchange resin column. Major elements like Fe, Mg, and Al are eluted with specific acid

mixtures, while Mn and Cr are retained on the resin.

Step 2: Separation of Mn and Cr: The fraction containing Mn and Cr is then loaded onto a

second anion exchange resin column. By using different acid concentrations and

molarities, Mn and Cr can be selectively eluted. For example, Mn can be eluted with a

specific molarity of HCl, while Cr is eluted with a different acid mixture.
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Step 3: Further Purification of Cr: The collected Cr fraction may require further purification

to remove any remaining interfering elements, such as Ti and V, which have isotopes that

can interfere with Cr isotopes. This is often done using another specialized ion exchange

column.

Yield and Purity Checks: The efficiency of the chemical separation (yield) is monitored, and

the purity of the final Mn and Cr fractions is checked using an Inductively Coupled Plasma

Mass Spectrometer (ICP-MS) before isotopic analysis.

Mass Spectrometric Analysis (MC-ICP-MS)
Instrumentation: A high-resolution Multi-Collector Inductively Coupled Plasma Mass

Spectrometer is used for the precise measurement of Cr isotopic ratios.

Sample Introduction: The purified Cr solution is introduced into the plasma source of the MC-

ICP-MS, where it is ionized.

Data Acquisition: The ion beams of the different Cr isotopes (e.g., 50Cr, 52Cr, 53Cr, 54Cr)

are simultaneously measured by multiple detectors (Faraday cups).

Interference Correction: Mathematical corrections are applied to the raw data to account for

any remaining isobaric interferences (e.g., from 54Fe on 54Cr).

Mass Bias Correction: Instrumental mass fractionation is corrected for using a standard-

sample bracketing technique or by using a double-spike method.

Mn/Cr Ratio Determination: The 55Mn/52Cr ratio is determined on a separate aliquot of the

digested sample solution using ICP-MS.
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Caption: The radioactive decay of Manganese-53 to Chromium-53.

Experimental Workflow for 53Mn-53Cr Analysis
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Click to download full resolution via product page

Caption: Workflow for 53Mn-53Cr isotopic analysis.

The 53Mn-53Cr Isochron Principle
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Caption: Principle of the 53Mn-53Cr isochron diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.devtoolsdaily.com/graphviz/
https://www.benchchem.com/product/b1251796#the-basics-of-the-53mn-53cr-chronometer-for-planetary-differentiation
https://www.benchchem.com/product/b1251796#the-basics-of-the-53mn-53cr-chronometer-for-planetary-differentiation
https://www.benchchem.com/product/b1251796#the-basics-of-the-53mn-53cr-chronometer-for-planetary-differentiation
https://www.benchchem.com/product/b1251796#the-basics-of-the-53mn-53cr-chronometer-for-planetary-differentiation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1251796?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1251796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

